Cas no 2803108-85-0 (2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride)

2-[(2S)-1-Methylpyrrolidin-2-yl]ethanamine dihydrochloride is a chiral amine derivative with a pyrrolidine core, commonly utilized in pharmaceutical and organic synthesis. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The (2S)-configuration ensures stereochemical precision, making it valuable for enantioselective applications. Its structural features, including the tertiary amine and secondary pyrrolidine, contribute to its utility as a building block for bioactive compounds, particularly in CNS-targeting drug development. The high purity and well-defined stereochemistry support reproducible results in research and industrial processes. This compound is typically employed in medicinal chemistry for its potential as a precursor or intermediate in the synthesis of pharmacologically active molecules.

2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride structure

2803108-85-0 structure

Product Name:2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride

CAS No:2803108-85-0

MF:C₇H₁₈Cl₂N₂

MW:201.137219905853

MDL:MFCD29918542

CID:5301375

PubChem ID:127263551

Update Time:2026-03-10

2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- AS-52998
- 2-[(2S)-1-Methylpyrrolidin-2-yl]ethan-1-amine 2HCl
- MFCD29918542
- P19602
- 2-[(2S)-1-Methylpyrrolidin-2-yl]ethan-1-amine dihydrochloride
- 2803108-85-0
- (S)-2-(1-Methylpyrrolidin-2-yl)ethanamine dihydrochloride
- (S)-2-(1-Methylpyrrolidin-2-yl)ethan-1-amine dihydrochloride
- 2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride
- 2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-aminedihydrochloride
- AKOS030628554
- MDL： MFCD29918542
- Inchi： 1S/C7H16N2.2ClH/c1-9-6-2-3-7(9)4-5-8;;/h7H,2-6,8H2,1H3;2*1H/t7-;;/m0../s1
- InChI Key： PGWNJCHXKFIPLD-KLXURFKVSA-N
- SMILES： Cl.Cl.N1(C)CCC[C@H]1CCN

Computed Properties

Exact Mass: 200.0847040g/mol
Monoisotopic Mass: 200.0847040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 83
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3Å²

2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D585815-1G	2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-amine dihydrochloride	2803108-85-0	97%	1g	$345	2025-03-01
eNovation Chemicals LLC	D585815-5G	2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-amine dihydrochloride	2803108-85-0	97%	5g	$1045	2025-03-01
eNovation Chemicals LLC	D585815-10G	2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-amine dihydrochloride	2803108-85-0	97%	10g	$1780	2025-03-01
eNovation Chemicals LLC	D585815-25G	2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-amine dihydrochloride	2803108-85-0	97%	25g	$3560	2025-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB113125-1-1G	2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride	2803108-85-0	97%	1g	￥ 1,854.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB113125-1-5G	2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride	2803108-85-0	97%	5g	￥ 5,563.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB113125-1-10G	2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride	2803108-85-0	97%	10g	￥ 9,464.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB113125-1-25G	2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride	2803108-85-0	97%	25g	￥ 18,928.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB113125-1-50G	2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride	2803108-85-0	97%	50g	￥ 30,287.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB113125-1-100G	2-[(2S)-1-methylpyrrolidin-2-yl]ethanamine;dihydrochloride	2803108-85-0	97%	100g	￥ 49,216.00	2023-04-13